2-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-phenethylacetamide

• IUPAC Name: 2-(2,4-dioxo-1H-quinazolin-3-yl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C18H17N3O3/c22-16(19-11-10-13-6-2-1-3-7-13)12-21-17(23)14-8-4-5-9-15(14)20-18(21)24/h1-9H,10-12H2,(H,19,22)(H,20,24)
• InChI Key: QCMCKLRVDGXJNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CN2C(=O)C3=CC=CC=C3NC2=O
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

Quinazolin-2,4-diones are a type of quinazolinones, which are nitrogen-containing heterocyclic compounds. They have been the subject of numerous studies due to their biological importance.

Synthesis Analysis

A simple and efficient new synthetic method to obtain 3-substituted quinazolin-2,4-diones has been presented. This involves the reaction of 3-substituted 2-thioxo-quinazolin-4-ones with sodamide under mild conditions.

Molecular Structure Analysis

The structure of the newly synthesized compounds was determined by infrared spectroscopy, UV-visible spectroscopy, nuclear magnetic resonance, and single-crystal X-ray crystallographic analysis.

Chemical Reactions Analysis

The oxidation of thiones into carbonyl compounds has attracted the interest of organic chemists since the early 19th century. Various methods for this conversion have been developed, such as oxidative procedures by organic and inorganic reagents.

Physical And Chemical Properties Analysis

The crystal structure of a related compound, 6-methyl-3-phenylquinazoline-2,4 (1H,3H)-dione, was determined. In the crystal cell, two identical conformers of the compound were found connected by intramolecular hydrogen bonds.

Scientific Research Applications

Anticancer Activity

• “CHEMBL4439946” has shown promise as an anticancer agent. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. .

Neurological Disorders

• The compound’s quinazolinone scaffold makes it an interesting candidate for neurological research. Scientists have explored its potential in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. .

Anti-inflammatory Properties

• Inflammation plays a crucial role in many diseases. Researchers have investigated whether “CHEMBL4439946” can suppress inflammatory responses. .

Epigenetic Modulation

• Epigenetic modifications influence gene expression. This compound has been studied for its epigenetic effects, particularly as a histone deacetylase (HDAC) inhibitor. .

Antibacterial Activity

• Some studies have explored the antibacterial potential of “CHEMBL4439946.” It may inhibit bacterial growth by disrupting essential cellular processes. .

Metabolic Disorders

• The compound’s acetamide moiety suggests metabolic relevance. Researchers have looked into its effects on glucose metabolism, lipid homeostasis, and insulin sensitivity. .

Mechanism of Action

Target of Action

The primary targets of CHEMBL4439946, also known as F6548-3142, 2-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-phenethylacetamide, 2-(2,4-dioxo-1H-quinazolin-3-yl)-N-(2-phenylethyl)acetamide, or EU-0093730, are currently unknown . The identification of a compound’s primary targets is crucial for understanding its mechanism of action.

Mode of Action

The mode of action of CHEMBL4439946 involves its interaction with its targets, leading to changes in cellular processes .

Future Directions

Due to the biological importance of quinazolin-2,4-diones and 2-thioxo-quinazolin-4-ones, their molecular structures are studied by spectroscopic and theoretical methods. This suggests that there is ongoing interest in these compounds and they may have potential applications in various fields.